Cas no 904450-90-4 (6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 904450-90-4
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 5494640
• PubChem ID: 20864593
• Update Time: 2025-05-27

6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]quinolin-4-one
• 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylbenzyl)quinolin-4(1H)-one
• F3168-1148
• 6-ethoxy-3-(4-methoxybenzoyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 904450-90-4
• AKOS001830210
• 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C27H25NO4/c1-4-32-22-13-14-25-23(15-22)27(30)24(26(29)20-9-11-21(31-3)12-10-20)17-28(25)16-19-7-5-18(2)6-8-19/h5-15,17H,4,16H2,1-3H3
• InChI Key： FXJQGNQCUCPOBP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)OC)=O)=CN2CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Research Brief on 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 904450-90-4)

The compound 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 904450-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinolin-4-one scaffold, exhibits promising pharmacological properties, particularly in the context of targeted therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its potential as a therapeutic agent.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary findings suggest that it interacts with specific cellular targets, including enzymes and receptors involved in inflammatory and proliferative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical in cancer cell signaling. The study highlighted its selectivity and low cytotoxicity, making it a candidate for further development in oncology.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in neurodegenerative diseases. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one showed neuroprotective effects in in vitro models of Alzheimer's disease. The authors attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation, two hallmark features of the disease.

The synthetic pathways for this compound have also been a focus of recent studies. Researchers have developed more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. A 2023 study in Organic Process Research & Development detailed a novel catalytic approach that significantly improved the synthesis of the quinolin-4-one core, reducing the number of steps and minimizing waste. These advancements are critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent in vivo studies have indicated that while the compound is well-tolerated, its half-life may be insufficient for sustained therapeutic effects. Researchers are currently exploring structural modifications to address these limitations, with a focus on enhancing its drug-like properties.

In conclusion, 6-ethoxy-3-(4-methoxybenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 904450-90-4) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should prioritize optimizing its pharmacokinetic profile and advancing it through preclinical and clinical development stages to fully realize its potential in treating complex diseases.